Cas no 921525-55-5 (4-butyl(methyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-butyl(methyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921525-55-5
• MF: C₂₄H₂₅N₃O₅S₂
• MW: 499.602403402328
• CID: 6456662
• Update Time: 2025-07-13

4-butyl(methyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butyl(methyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-[butyl(methyl)sulfamoyl]-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C24H25N3O5S2/c1-4-5-13-27(2)34(29,30)18-11-9-16(10-12-18)23(28)26-24-25-19(15-33-24)21-14-17-7-6-8-20(31-3)22(17)32-21/h6-12,14-15H,4-5,13H2,1-3H3,(H,25,26,28)
• InChI Key： NVGJNSMRLYOHCO-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)(=O)C1=CC=C(S(N(CCCC)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-butyl(methyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Research Brief on 4-butyl(methyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 921525-55-5)

This research brief provides an in-depth analysis of the latest findings related to the compound 4-butyl(methyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 921525-55-5), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features and potential therapeutic applications have spurred extensive investigation, particularly in the context of targeted drug development.

Recent studies have focused on elucidating the pharmacological properties of 921525-55-5, with particular emphasis on its mechanism of action and selectivity. The compound's benzofuran and thiazole moieties are believed to contribute to its ability to interact with specific biological targets, making it a promising candidate for further development. Advanced computational modeling and in vitro assays have been employed to characterize its binding affinity and pharmacokinetic profile.

One of the key findings from the latest research is the compound's potential as an inhibitor of certain enzymatic pathways implicated in inflammatory and oncogenic processes. Preliminary data suggest that 921525-55-5 exhibits high selectivity for its target, with minimal off-target effects, a critical factor in reducing adverse reactions in potential therapeutic applications. However, further in vivo studies are required to validate these findings and assess the compound's safety and efficacy in more complex biological systems.

The synthesis and optimization of 921525-55-5 have also been areas of active research. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating more extensive biological evaluation. Researchers have explored various derivatives and analogs to enhance its pharmacological properties, with some showing improved potency and bioavailability.

In conclusion, 4-butyl(methyl)sulfamoyl-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide represents a promising avenue for future drug development. Its unique chemical structure and demonstrated biological activity warrant continued investigation, particularly in the context of targeted therapies for complex diseases. Ongoing and future studies will be crucial in translating these preliminary findings into clinically relevant applications.